2-[2-({5-[4-(tert-butyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-[[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C22H21N3O3S/c1-22(2,3)15-10-8-14(9-11-15)18-23-24-21(28-18)29-13-12-25-19(26)16-6-4-5-7-17(16)20(25)27/h4-11H,12-13H2,1-3H3
• InChI Key: UZNIKYOYXWPHQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(O2)SCCN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

2-[2-({5-[4-(tert-butyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C22H21N3O3S and its molecular weight is 407.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of novel bioactive compounds bearing the oxadiazole ring, similar to the one in the specified chemical, have been a subject of interest. For instance, Maftei et al. (2013) synthesized novel bioactive 1,2,4-oxadiazole natural product analogs bearing N-phenylmaleimide and N-phenylsuccinimide moieties. These compounds demonstrated antitumor activity towards a panel of 11 cell lines in vitro, highlighting the potential of oxadiazole derivatives in antitumor research (Maftei, Fodor, Jones, Franz, Kelter, Fiebig, & Neda, 2013).

Tan et al. (2016) developed a new synthesis approach for hexahydro-1H-isoindole-1,3(2H)-dione derivatives, starting from 3-sulfolene. The derivatives exhibited potential as intermediates for further chemical transformations (Tan, Koc, Kishali, Şahin, & Kara, 2016).

Chemical Sensors

Zhang et al. (2020) synthesized 1,8-naphthalimide derivatives, which functioned as efficient reversible colorimetric and fluorescent chemosensors for fluoride ion detection. These findings are important for environmental monitoring and chemical sensing technologies (Zhang, Zhang, Ding, & Gao, 2020).

Antimicrobial and Antitubercular Agents

Research by Kumar et al. (2013) on sulfonyl derivatives 3-(substituted benzylsulfonyl)-5-(4-isopropylthiazol-2-yl)-4-phenyl-4H-1,2,4-triazoles, and their isopropyl thiazole-derived Schiff bases and oxadiazoles, showcased moderate to significant antibacterial and antifungal activities. These compounds also exhibited excellent antitubercular properties, highlighting their potential as antimicrobial and antitubercular agents (Kumar, Prasad, & Chandrashekar, 2013).

Optical and Thermal Properties

Shruthi et al. (2019) synthesized a novel heterocyclic compound, which was analyzed for its optical and thermal properties. The compound showed transparency in the visible region and good thermal stability, underscoring its potential applications in material science for optical devices (Shruthi, Ravindrachary, Byrappa, Guruswamy, Goveas, Kumara, & Lokanath, 2019).